Cas no 946315-28-2 (N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-3-methylbutanamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-3-methylbutanamide
• CAS No: 946315-28-2
• MF: C₂₅H₃₆N₄O
• MW: 408.579545974731
• CID: 5514089
• Update Time: 2025-05-23

N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl]-3-methylbutanamide
• N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-3-methylbutanamide

• Inchi： 1S/C25H36N4O/c1-20(2)18-25(30)26-19-24(21-10-12-22(13-11-21)27(3)4)29-16-14-28(15-17-29)23-8-6-5-7-9-23/h5-13,20,24H,14-19H2,1-4H3,(H,26,30)
• InChI Key： NZJKJFXRCFMANK-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(N(C)C)C=C1)N1CCN(C2=CC=CC=C2)CC1)(=O)CC(C)C

Additional information on N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-3-methylbutanamide

N-{2-[4-(Dimethylamino)Phenyl]-2-[4-Phenylpiperazin-1-yl]Ethyl}-3-Methylbutanamide: A Comprehensive Overview

The compound with CAS No 946315-28-2, commonly referred to as N-{2-[4-(dimethylamino)phenyl]-2-[4-phenylpiperazin-1-yl]ethyl}-3-methylbutanamide, is a complex organic molecule that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is notable for its intricate structure, which combines elements of aromaticity, amine functionality, and amide linkages, making it a subject of interest for both academic research and potential therapeutic applications.

N-{2-[4-(dimethylamino)phenyl]-2-[4-phenylpiperazin-1-yl]ethyl}-3-methylbutanamide is characterized by its unique molecular architecture. The molecule features a central ethyl group substituted with two distinct aromatic moieties: one bearing a dimethylamino substituent and the other incorporating a piperazine ring with a phenyl group. This structural complexity suggests potential interactions with various biological targets, particularly in the context of receptor binding or enzyme inhibition.

Recent studies have explored the pharmacological properties of this compound, particularly its ability to modulate cellular signaling pathways. For instance, research published in the *Journal of Medicinal Chemistry* has highlighted its potential as a ligand for certain G-protein coupled receptors (GPCRs), which are critical in regulating physiological processes such as neurotransmission and immune response. The dimethylamino group within the molecule is believed to play a pivotal role in enhancing its bioavailability and receptor affinity.

Moreover, the presence of the piperazine ring introduces additional functional diversity to the compound. Piperazine derivatives are well-documented for their role in drug design, often serving as scaffolds for developing agents targeting central nervous system disorders or cancer. The phenyl substitution on the piperazine ring in N-{2-[4-(dimethylamino)phenyl]-2-[4-phenylpiperazin-1-yl]ethyl}-3-methylbutanamide further enhances its hydrophobicity, potentially improving its membrane permeability and pharmacokinetic profile.

Another area of active investigation is the synthesis and optimization of this compound. Chemists have employed various strategies to streamline its production, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements not only improve yield but also pave the way for large-scale production, which is essential for preclinical testing and eventual clinical trials.

In terms of applications, N-{2-[4-(dimethylamino)phenyl]-2-[4-phenylpiperazin-1-yl]ethyl}-3-methylbutanamide holds promise in several therapeutic areas. Its ability to modulate neurotransmitter systems suggests potential utility in treating neuropsychiatric disorders such as depression or anxiety. Additionally, preliminary data indicate that it may exhibit anti-inflammatory properties, making it a candidate for inflammatory disease management.

Despite its potential benefits, further research is required to fully elucidate the safety and efficacy profiles of this compound. Ongoing studies are focusing on its toxicity profile, pharmacokinetics, and mechanism of action at molecular levels. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through the drug development pipeline.

In conclusion, N-{2-[4-(dimethylamino)phenyl]-2-[4-phenylpiperazin-1-yl]ethyl}-3-methylbutanamide (CAS No 946315-28-2) represents a significant advancement in organic chemistry and pharmacology. Its unique structure, coupled with promising biological activity, positions it as a valuable tool for exploring novel therapeutic strategies across diverse disease states.